Cas no 18060-77-0 (2-Butenoic acid,1-methylethyl ester)

• Product Name: 2-Butenoic acid,1-methylethyl ester
• CAS No: 18060-77-0
• Molecular Formula: C₇H₁₂O₂
• Molecular Weight: 128.16898
• CID: 150125
• PubChem ID: 86651

2-Butenoic acid,1-methylethyl ester Properties

Names and Identifiers

• 2-Butenoic acid,1-methylethyl ester
• isopropyl but-2-enoate
• ISOPROPYL CROTONATE
• propan-2-yl but-2-enoate
• Crotonsaeure-i-propylester
• Crotonsaeureisopropylester
• EINECS 241-970-7
• i-propyl crotonate
• Isopropyl 2-butenoate
• Crotonic acid isopropyl ester
• SY052333
• NS00054435
• AKOS017265335
• (EZ)-isopropyl crotonate
• DTXSID00863738
• AI3-24668
• MFCD00059053
• 18060-77-0
• isopropyl (E)-crotonate
• 2-Butenoic acid, 1-methylethyl ester
• DB-209004
• AABBHSMFGKYLKE-UHFFFAOYSA-N
• 2-Butenoic acid 1-methylethyl ester

• InChIKey： AABBHSMFGKYLKE-SNAWJCMRSA-N
• Inchi： InChI=1S/C7H12O2/c1-4-5-7(8)9-6(2)3/h4-6H,1-3H3/b5-4+
• SMILES： C/C=C/C(OC(C)C)=O

Computed Properties

• Exact Mass: 128.08400
• Hydrogen Bond Donor Count: 0
• Hydrogen Bond Acceptor Count: 2
• Rotatable Bond Count: 3
• Monoisotopic Mass: 128.084
• Heavy Atom Count: 9
• Complexity: 114
• Isotope Atom Count: 0
• Defined Atom Stereocenter Count: 0
• Undefined Atom Stereocenter Count : 0
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 1
• Covalently-Bonded Unit Count: 1
• XLogP3: 1.7
• Topological Polar Surface Area: 26.3A^2

Experimental Properties

• LogP: 1.51410
• PSA: 26.30000
• Refractive Index: 1.425
• Boiling Point: 143 ºC
• Flash Point: 40 ºC
• Density: 0.905